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Compound of Interest

Compound Name: H-GLY-LEU-OME HCL

CAS No.: 4249-25-6

Cat. No.: B3006492

Get Quote

Executive Summary & Chemical Profile
H-Gly-Leu-OMe HCl is not merely a benign peptide; it is a dipeptide methyl ester formulated as

a hydrochloride salt.[1] While often used as a substrate for Cathepsin C (Dipeptidyl Peptidase

I), it possesses specific physicochemical properties—lipophilicity and potential lysosomotropic

activity—that differentiate it from standard amino acids.[1]

Effective disposal requires understanding that this compound is hygroscopic, potentially

bioactive, and capable of hydrolyzing to release methanol.[1] This guide provides a self-

validating workflow to ensure personnel safety and regulatory compliance.
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Property Specification Operational Implication

Chemical Name
Glycyl-L-leucine methyl ester

hydrochloride
Generic identification.

Molecular Formula Nitrogenous organic waste.[1]

State White Lyophilized Powder
High risk of aerosolization

during weighing.[1]

Solubility
Soluble in Water, Methanol,

DMSO

Versatile solvent compatibility

requires strict waste

segregation.[1]

Acidity HCl Salt (Acidic in solution)

Do not mix with bleach or

strong bases (exothermic/gas

release).[1]

Reactivity Methyl Ester Moiety

Susceptible to hydrolysis;

releases Methanol upon

degradation.[1]

Biological Context & Safety Logic (The "Why")
To ensure compliance, researchers must understand the causality behind these protocols. We

do not treat this simply as "organic waste" for two reasons:

Lysosomotropic Toxicity: Dipeptide methyl esters (like the related L-Leu-Leu-OMe) are

known to accumulate in lysosomes.[1] Once inside, they are hydrolyzed by lysosomal

enzymes into the free peptide and methanol.[1] The accumulation of the free peptide can

rupture the lysosomal membrane, inducing apoptosis (cell death).[1] While H-Gly-Leu-OMe

is often used as a substrate, it shares this structural potential for cellular disruption.[1]

Methanol Generation: In the presence of strong bases or specific enzymatic activity, the

methyl ester group (

) hydrolyzes.[1] Improper disposal into basic waste streams can generate methanol in the
waste container, creating a hidden flammability and toxicity hazard.[1]
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Operational Handling Protocol
A. Pre-Disposal Handling (Prevention)[1][2]

Aerosol Control: Handle lyophilized powder only in a certified chemical fume hood or

biosafety cabinet to prevent inhalation of bioactive dust.

Hygroscopic Management: Store the vial desiccated at -20°C. When disposing of old vials,

allow them to equilibrate to room temperature before opening to prevent condensation,

which accelerates hydrolysis.[1]

B. Waste Segregation Strategy
The disposal pathway is determined by the "State of Matter" and the "Solvent Matrix."[1]

Scenario 1: Solid Waste (Pure Substance)
Item: Expired or residual powder in original vials.[1]

Action: Cap the vial tightly. Place the vial inside a clear, sealable secondary bag (e.g.,

Ziploc).

Labeling: "Solid Chemical Waste: H-Gly-Leu-OMe HCl.[1] Toxic/Irritant."[2][3]

Destination: High-Temperature Incineration (Lab Pack).

Scenario 2: Liquid Waste (Aqueous Buffers)
Context: Dissolved in PBS, water, or cell media.[1]

Action: Check pH. If neutral/acidic, dispose of in the Aqueous Waste container.[1]

Critical Restriction:DO NOT mix with bleach (Sodium Hypochlorite).[1] The HCl salt can

liberate Chlorine gas, and the peptide nitrogen can form chloramines.[1]

Scenario 3: Liquid Waste (Organic Solvents)
Context: Dissolved in DMSO, Methanol, or Ethanol.
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Action: Dispose of in the Halogenated Organic Waste container (due to the HCl chloride ion)

or Non-Halogenated Organic Waste, depending on institutional rules for trace salts.[1]

Self-Validating Step: Ensure the organic waste container is compatible with methyl esters

(HDPE or Glass).[1]

Disposal Decision Workflow (Visualization)
The following diagram outlines the logical decision tree for disposing of H-Gly-Leu-OMe HCl.
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START: Waste Generation
H-Gly-Leu-OMe HCl

Determine State of Matter

Solid / Lyophilized Powder Liquid Solution

Solid Chemical Waste Bin
(Incineration)
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Identify Solvent Matrix

Aqueous Buffer
(PBS, Water, Media)

Organic Solvent
(DMSO, MeOH, EtOH)

CRITICAL CHECK:
Is Bleach Present?

Organic Waste Carboy
(Segregated)

Trace HCl Compatible

Aqueous Waste Carboy
(Neutral pH)

No Bleach

DO NOT MIX
Separate Hazardous Stream

Yes (Risk of Gas)
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Figure 1: Decision tree for the segregation of H-Gly-Leu-OMe HCl waste streams,

emphasizing the prevention of incompatible mixtures.

Emergency Procedures
Spills and Exposure
Every lab must have a "Spill Kit" accessible.[1]

Solid Spill (Powder):

Do not sweep dry. This creates dust aerosols.[1]

Protocol: Cover the powder with a paper towel dampened with water (to solubilize and

weigh down the dust) or an inert absorbent.[1] Scoop up the wet material and place it in a

hazardous waste bag.[1]

Decontamination: Wipe the surface with 70% Ethanol, followed by water.[1]

Liquid Spill:

Absorb: Use vermiculite or universal absorbent pads.[1]

Neutralize: If the spill is large and highly acidic (due to high concentration HCl salt), apply

a weak base (Sodium Bicarbonate) gently to neutralize before cleanup.[1]

First Aid
Eye Contact: Flush immediately with water for 15 minutes.[1][4] The HCl salt causes

immediate irritation.[1]

Skin Contact: Wash with soap and water.[1][4][5] Methyl esters can penetrate skin; monitor

for systemic irritation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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